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Compound of Interest

Compound Name: 2,2,3,3-Tetramethylbutane

Cat. No.: B1293380 Get Quote

In the intricate world of pharmaceutical synthesis and drug development, the ability to

selectively mask and unmask reactive functional groups is paramount. Among the arsenal of

protecting groups available to the modern chemist, the tert-butoxycarbonyl (Boc) group stands

out for its robustness, ease of introduction, and facile, orthogonal cleavage. At the heart of this

critical chemical technology lies tert-butyl carbamate (CAS No: 4248-19-5), a stable, crystalline

solid that serves as a fundamental building block and a key reagent in its own right.[1][2]

This technical guide provides an in-depth exploration of tert-butyl carbamate, tailored for

researchers, scientists, and drug development professionals. We will delve into its core

physicochemical properties, synthesis, and its pivotal role in the Boc protection of amines—a

reaction that has become indispensable in peptide synthesis, medicinal chemistry, and the

broader field of organic synthesis.[1][3] This guide moves beyond a simple recitation of facts to

explain the underlying principles and causality that make tert-butyl carbamate and the Boc

group a tool of choice for chemists worldwide.

Core Physicochemical Properties
A thorough understanding of a reagent's physical and chemical properties is critical for its

effective use in the laboratory. The key properties of tert-butyl carbamate are summarized

below.
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Property Value Source(s)

CAS Number 4248-19-5 [1][4]

Molecular Formula C₅H₁₁NO₂ [1]

Molecular Weight 117.15 g/mol [1]

Appearance
White to slightly yellow

crystalline powder/needles
[1][5]

Melting Point 105-108 °C [1][6]

Boiling Point 218.95 °C (estimated) [1][7]

Solubility

Soluble in methylene chloride,

chloroform, and alcohols.

Slightly soluble in water and

petroleum ether.

[1][5][7]

pKa 13.59 ± 0.50 (Predicted) [1]

Flash Point 82.4 °C [1][7]

Synthesis of tert-Butyl Carbamate
While commercially available, understanding the synthesis of tert-butyl carbamate provides

valuable insight into its chemical nature. One of the most efficient and common laboratory-

scale methods involves the reaction of a tertiary alcohol, such as tert-butanol, with sodium

cyanate in the presence of a strong acid like trifluoroacetic acid.[8][9]

The underlying mechanism proceeds through several key steps:

Protonation of Cyanate: The strong acid protonates sodium cyanate to generate isocyanic

acid (HNCO).[9]

Formation of the tert-Butyl Cation: Concurrently, the acid protonates the hydroxyl group of

tert-butanol, which then departs as water to form the relatively stable tert-butyl carbocation.

[9]
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Nucleophilic Attack: The isocyanic acid then acts as a nucleophile, attacking the tert-butyl

cation to form the desired tert-butyl carbamate.

This one-step procedure is significantly simpler and safer than older, multi-step methods and is

applicable to a range of primary, secondary, and tertiary alcohols.[8]

The Cornerstone Application: Boc Protection of
Amines
The primary utility of tert-butyl carbamate and its derivatives in drug development lies in their

role as a source for the tert-butoxycarbonyl (Boc) protecting group for amines.[1][2] Amines are

nucleophilic and basic, and their unprotected presence can interfere with a wide array of

synthetic transformations. Converting an amine to a carbamate temporarily masks this

reactivity, allowing other parts of the molecule to be modified selectively.[10]

The Boc group is particularly favored due to its ideal balance of stability and lability:

Stability: It is robust and stable under a wide range of basic, nucleophilic, and reductive

conditions.[9][11]

Facile Cleavage: Despite its stability, it can be readily and cleanly removed under acidic

conditions (e.g., with trifluoroacetic acid), which generates gaseous byproducts (isobutylene

and carbon dioxide), simplifying purification.[3][12][13]

While tert-butyl carbamate itself can be used in some amination reactions, the most common

reagent for introducing the Boc group is di-tert-butyl dicarbonate (Boc₂O).[11][14] The reaction

involves the nucleophilic attack of the amine on one of the carbonyl carbons of Boc₂O.

Mechanism of Boc Protection of an Amine
The following diagram illustrates the generally accepted mechanism for the Boc protection of a

primary amine using di-tert-butyl dicarbonate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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